Cas no 42856-71-3 ((S)-2-Methylpyrrolidine-2-carboxylic acid)

(S)-2-Methylpyrrolidine-2-carboxylic acid is a chiral non-proteinogenic amino acid featuring a pyrrolidine ring with a methyl substituent at the 2-position. Its stereospecific (S)-configuration makes it a valuable building block in asymmetric synthesis, particularly for pharmaceuticals and bioactive compounds. The compound’s rigid pyrrolidine scaffold enhances conformational stability, while the carboxylic acid functionality allows for further derivatization. It is commonly employed in peptidomimetics, catalysts, and ligand design due to its ability to influence stereochemical outcomes. High enantiomeric purity and structural versatility make it a preferred choice for research in medicinal chemistry and drug development. Suitable for use under standard laboratory conditions with proper handling.
(S)-2-Methylpyrrolidine-2-carboxylic acid structure
42856-71-3 structure
Product Name:(S)-2-Methylpyrrolidine-2-carboxylic acid
CAS No:42856-71-3
MF:C6H11NO2
MW:129.157041788101
MDL:MFCD01318647
CID:55614
PubChem ID:6993664
Update Time:2025-05-28

(S)-2-Methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Methylproline
    • (S)-2-Methylpyrrolidine-2-carboxylic acid
    • alpha-Methyl-L-proline
    • (2S)-2-METHYLPYRROLIDINE-2-CARBOXYLIC ACID
    • (2S)-2-methylpyrrolidine-2-carboxylic acid,hydrochloride
    • (S)-2-METHYL-PROLINE
    • 2-Methyl-L-proline hydrochloride
    • a-Methyl-L-proline
    • H-alpha-Me-L-Pro-OH
    • H-α-Me-Pro-OH
    • &alpha
    • α-Methyl-L-proline
    • 2-Methylproline
    • alpha-Methylproline
    • L-Proline, 2-methyl-
    • (S)-2-Methyl-2-pyrrolidinecarboxylicacid
    • 2-methyl-L-proline
    • H-alpha-Me-Pro-OH
    • H--Me-Pro-OH
    • 2-methyl-l-pro
    • Proline, 2-methyl-
    • alpha Methyl-L-proline
    • PubChem22259
    • H-(Me)Pro-OH
    • (2S)-2-methylproline
    • 2-Methyl-(L)-proline
    • (S)?-??alpha-?Methylproline
    • LWHHAV
    • LWHHAVWYGIBIEU-LURJTMIESA-N
    • SCHEMBL697443
    • A6951
    • AKOS016842490
    • CS-M1365
    • Calpha-methylproline
    • 63399-73-5
    • M2077
    • Q27454210
    • AS-54490
    • EN300-174676
    • (S)-2-methyl-pyrrolidine-2-carboxylic acid
    • NSC 14964
    • AB08716
    • HY-76962
    • alpha-Methyl-L-proline, >=98.0% (TLC)
    • 42856-71-3
    • S10668
    • AC-23328
    • DTXSID001316010
    • MFCD01318647
    • alpha -Methyl-L-proline
    • PD196071
    • alpha-Methyl-L-proline (H-aMe-L-Pro-OH)
    • BCP18010
    • 16277-06-8
    • DB-288938
    • MDL: MFCD01318647
    • Inchi: 1S/C6H11NO2/c1-6(5(8)9)3-2-4-7-6/h7H,2-4H2,1H3,(H,8,9)/t6-/m0/s1
    • InChI Key: LWHHAVWYGIBIEU-LURJTMIESA-N
    • SMILES: OC([C@]1(C)CCCN1)=O

Computed Properties

  • Exact Mass: 129.07900
  • Monoisotopic Mass: 129.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 135
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 129
  • XLogP3: -2.2
  • Topological Polar Surface Area: 49.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.1±0.1 g/cm3
  • Melting Point: 310°C(lit.)
  • Boiling Point: 241.9±33.0 °C at 760 mmHg
  • Flash Point: 100.1±25.4 °C
  • PSA: 49.33000
  • LogP: 0.54190
  • Solubility: Not determined

(S)-2-Methylpyrrolidine-2-carboxylic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(S)-2-Methylpyrrolidine-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB03224-10 G
(2S)-2-methylpyrrolidine-2-carboxylic acid
42856-71-3 97%
10g
¥ 316.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB03224-25 G
(2S)-2-methylpyrrolidine-2-carboxylic acid
42856-71-3 97%
25g
¥ 640.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB03224-50 G
(2S)-2-methylpyrrolidine-2-carboxylic acid
42856-71-3 97%
50g
¥ 1,148.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB03224-100 G
(2S)-2-methylpyrrolidine-2-carboxylic acid
42856-71-3 97%
100g
¥ 1,920.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB03224-1-10 G
(2S)-2-methylpyrrolidine-2-carboxylic acid
42856-71-3 97%
10g
¥ 237.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB03224-1-25 G
(2S)-2-methylpyrrolidine-2-carboxylic acid
42856-71-3 97%
25g
¥ 475.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB03224-1-50 G
(2S)-2-methylpyrrolidine-2-carboxylic acid
42856-71-3 97%
50g
¥ 877.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB03224-1-100 G
(2S)-2-methylpyrrolidine-2-carboxylic acid
42856-71-3 97%
100g
¥ 1,438.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB03224-1-250 G
(2S)-2-methylpyrrolidine-2-carboxylic acid
42856-71-3 97%
250g
¥ 2,719.00 2021-05-07
Chemenu
CM107988-5g
2-Methyl-L-proline hydrochloride
42856-71-3 95%
5g
$449 2021-06-09

(S)-2-Methylpyrrolidine-2-carboxylic acid Production Method

(S)-2-Methylpyrrolidine-2-carboxylic acid Related Literature

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd